Cas no 1375471-47-8 (1-(3-bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1375471-47-8
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• MDL: MFCD18556655
• CID: 4594630
• PubChem ID: 63276564
• Update Time: 2025-10-28

1-(3-bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3-bromophenyl)methyl]-3-methyl-1H-pyrazole-4-carboxylic acid
• 1-(3-bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD18556655
• Inchi： 1S/C12H11BrN2O2/c1-8-11(12(16)17)7-15(14-8)6-9-3-2-4-10(13)5-9/h2-5,7H,6H2,1H3,(H,16,17)
• InChI Key： PWPWINWBAFILCG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2)C=C(C(O)=O)C(C)=N1

1-(3-bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(3-bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid

1-(3-Bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

1-(3-Bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid, also known by its CAS number 1375471-47-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system substituted with a methyl group at position 3 and a carboxylic acid group at position 4. Additionally, the molecule features a 3-bromophenylmethyl group attached to the pyrazole ring, which introduces unique electronic and steric properties.

The synthesis of 1-(3-bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies to optimize the reaction conditions, such as the use of microwave-assisted synthesis or catalytic systems, which have significantly improved the overall process.

The pharmacological properties of this compound have been a focal point in recent studies. Preclinical experiments have demonstrated that 1-(3-bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid exhibits potent activity against several disease models, including cancer and inflammation. For instance, studies published in Nature Communications highlight its ability to inhibit key enzymes involved in tumor progression, suggesting its potential as an anticancer agent. Furthermore, research conducted at leading pharmaceutical institutions has shown that this compound demonstrates selective toxicity towards cancer cells while sparing normal cells, which is a desirable trait for therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in chemical biology and material science. The unique electronic properties of the pyrazole ring system make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent breakthroughs in materials chemistry have leveraged these properties to develop novel semiconducting materials with improved performance characteristics.

The structural versatility of 1-(3-bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid has opened up new avenues for further research. Scientists are currently exploring its potential as a building block for constructing more complex molecular architectures. For example, ongoing projects at major research universities aim to exploit its reactivity in cross-coupling reactions and other advanced synthetic techniques.

In conclusion, 1-(3-bromophenyl)methyl-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1375471-47-8) represents a promising compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with its diverse biological and material properties, positions it as a valuable tool for advancing both fundamental research and applied sciences. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in shaping future innovations.